Cas no 1558083-21-8 (4-(trifluoromethyl)cyclohex-3-en-1-amine)

• Product Name: 4-(trifluoromethyl)cyclohex-3-en-1-amine
• CAS No: 1558083-21-8
• MF: C₇H₁₀F₃N
• MW: 165.156212329865
• MDL: MFCD26031086
• CID: 5190813
• PubChem ID: 83261881
• Update Time: 2025-08-05

4-(trifluoromethyl)cyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-amine, 4-(trifluoromethyl)-
• 4-(trifluoromethyl)cyclohex-3-en-1-amine

• MDL： MFCD26031086
• Inchi： 1S/C7H10F3N/c8-7(9,10)5-1-3-6(11)4-2-5/h1,6H,2-4,11H2
• InChI Key： YRTQUAARSDUSBI-UHFFFAOYSA-N
• SMILES： C1(N)CCC(C(F)(F)F)=CC1

Additional information on 4-(trifluoromethyl)cyclohex-3-en-1-amine

Professional Introduction to 4-(trifluoromethyl)cyclohex-3-en-1-amine (CAS No. 1558083-21-8)

4-(trifluoromethyl)cyclohex-3-en-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1558083-21-8, features a unique structural motif consisting of a cyclohexene ring substituted with a trifluoromethyl group and an amine functionality at the 1-position. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it a valuable building block for drug discovery and development.

The significance of 4-(trifluoromethyl)cyclohex-3-en-1-amine lies in its versatility as a precursor in synthetic chemistry. The cyclohexene backbone provides a rigid scaffold that can be further modified to produce a wide array of pharmacologically active compounds. Additionally, the amine group offers opportunities for further functionalization, enabling the synthesis of more complex molecules with tailored biological properties.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate fluorinated aromatic or heteroaromatic systems. The trifluoromethyl group, in particular, is well-documented for its ability to modulate pharmacokinetic and pharmacodynamic properties of drug candidates. This includes improvements in binding affinity, metabolic stability, and resistance to enzymatic degradation. As such, 4-(trifluoromethyl)cyclohex-3-en-1-amine represents a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the utility of this compound in the synthesis of bioactive molecules targeting various disease pathways. For instance, researchers have demonstrated its role in developing inhibitors of enzymes involved in cancer metabolism. The trifluoromethyl group's electron-withdrawing nature can enhance the binding interactions within active sites, leading to more potent and selective drug candidates. Furthermore, the cyclohexene ring provides steric hindrance that can optimize binding orientations in biological targets.

The amine functionality in 4-(trifluoromethyl)cyclohex-3-en-1-amine also serves as a versatile handle for further derivatization. For example, it can be coupled with carboxylic acids via amide bond formation, or alkylated to introduce additional substituents. These modifications allow chemists to fine-tune the physicochemical properties of the resulting compounds, such as solubility and permeability.

The synthesis of 4-(trifluoromethyl)cyclohex-3-en-1-amine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of the trifluoromethyl group can be achieved through reductive fluorination or direct fluorination methods using appropriate reagents.

The growing emphasis on fluorinated compounds in drug discovery has driven innovation in synthetic methodologies. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to these valuable building blocks. For instance, transition-metal-catalyzed reactions have been optimized to minimize waste and improve yields, aligning with global efforts toward sustainable chemical manufacturing.

In conclusion, 4-(trifluoromethyl)cyclohex-3-en-1-amine (CAS No. 1558083-21-8) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting diverse diseases. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in the discovery and development of next-generation drugs.